Cas no 2034545-98-5 (2-(phenylformamido)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide)

• Product Name: 2-(phenylformamido)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide
• CAS No: 2034545-98-5
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 5358888
• Update Time: 2025-05-20

2-(phenylformamido)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-2-(((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)amino)ethyl)benzamide
• N-[2-oxo-2-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethylamino)ethyl]benzamide
• 2-(phenylformamido)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide

• Inchi： 1S/C17H20N4O2/c22-16(12-19-17(23)13-6-2-1-3-7-13)18-10-14-11-20-21-9-5-4-8-15(14)21/h1-3,6-7,11H,4-5,8-10,12H2,(H,18,22)(H,19,23)
• InChI Key： GGOYCPQZGDKYNT-UHFFFAOYSA-N
• SMILES： O=C(CNC(C1C=CC=CC=1)=O)NCC1C=NN2CCCCC2=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 423
• XLogP3: 1.1
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(phenylformamido)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide

2-(Phenylformamido)-N-({4H,5H,6H,7H-Pyrazolo[1,5-A]Pyridin-3-Yl}Methyl)Acetamide: A Comprehensive Overview

2-(Phenylformamido)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide, also known by its CAS number 2034545-98-5, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a phenylformamido group with a pyrazolo[1,5-a]pyridine moiety. The integration of these functional groups makes it a promising candidate for exploring novel chemical reactions and biological activities.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyridine ring system. This heterocyclic structure is known for its stability and reactivity in various chemical environments. The subsequent introduction of the phenylformamido group and the acetamide moiety requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency of such syntheses.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The pyrazolo[1,5-a]pyridine framework has been shown to exhibit interesting pharmacological properties in preclinical studies. For instance, derivatives of this compound have demonstrated moderate to high activity against certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. Researchers are actively exploring the structure-activity relationships (SARs) of this compound to optimize its bioavailability and efficacy.

In addition to its pharmacological applications, 2-(Phenylformamido)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for designing new coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Recent studies have also highlighted the importance of understanding the photophysical properties of this compound. By incorporating electron-donating and electron-withdrawing groups into its structure, researchers have observed significant changes in its fluorescence quantum yield and emission wavelength. These findings suggest that this compound could be utilized in the development of advanced optoelectronic materials.

The environmental impact of synthesizing and using this compound is another critical area of research. Scientists are investigating methods to minimize waste generation during its production and to assess its biodegradability under various conditions. Such studies are essential for ensuring that this compound can be used responsibly in both industrial and academic settings.

In conclusion, 2-(Phenylformamido)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide (CAS No: 2034545-98-5) represents a versatile platform for exploring new chemical frontiers. Its unique structure offers opportunities for innovation across multiple disciplines, from drug discovery to materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic knowledge and practical applications.